Cas no 1261747-00-5 ((3-Fluoronaphthalen-1-yl)methanamine)

• Product Name: (3-Fluoronaphthalen-1-yl)methanamine
• CAS No: 1261747-00-5
• MF: C₁₁H₁₀FN
• MW: 175.202206134796
• MDL: MFCD18410078
• CID: 4583770
• Update Time: 2025-09-27

(3-Fluoronaphthalen-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-3-fluoronaphthalene
• (3-fluoronaphthalen-1-yl)methanamine
• AT27696
• C-(3-Fluoro-naphthalen-1-yl)-methylamine
• (3-Fluoronaphthalen-1-yl)methanamine

• MDL： MFCD18410078
• Inchi： 1S/C11H10FN/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6H,7,13H2
• InChI Key： SYBXLYOPVGCZIP-UHFFFAOYSA-N
• SMILES： FC1C=C2C=CC=CC2=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 298.6±15.0 °C at 760 mmHg
• Flash Point: 145.5±8.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Fluoronaphthalen-1-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (3-Fluoronaphthalen-1-yl)methanamine

Comprehensive Overview of (3-Fluoronaphthalen-1-yl)methanamine (CAS No. 1261747-00-5): Properties, Applications, and Industry Insights

(3-Fluoronaphthalen-1-yl)methanamine, identified by its CAS number 1261747-00-5, is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and material science research. This compound, characterized by its naphthalene backbone and fluorine substitution, has garnered attention for its unique electronic properties and reactivity. The presence of the fluorine atom at the 3-position enhances its metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its applications in designing small-molecule inhibitors and fluorescence probes, aligning with the growing demand for precision medicine and diagnostic tools.

In recent years, the compound’s structural features have been leveraged in organic electronics, particularly in the development of OLED materials and semiconductor coatings. The naphthalene core contributes to π-conjugation, while the methanamine group offers functionalization versatility. Industry trends highlight a surge in searches for "fluorinated naphthalene derivatives" and "high-performance organic materials," reflecting its relevance in sustainable technology. Notably, its low toxicity profile (as per preliminary studies) positions it as a safer alternative to traditional halogenated compounds, addressing environmental concerns raised by regulatory bodies like the EPA.

Synthetic routes to 1261747-00-5 often involve Pd-catalyzed cross-coupling or reductive amination, with yields optimized for industrial-scale production. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for pharmaceutical applications. The compound’s solubility in polar aprotic solvents (e.g., DMSO) further expands its utility in formulation studies. A 2023 market analysis indicates rising demand for "custom fluorinated building blocks," driven by advancements in bioconjugation chemistry and targeted drug delivery systems.

From an SEO perspective, queries like "buy (3-Fluoronaphthalen-1-yl)methanamine" or "CAS 1261747-00-5 suppliers" rank highly, emphasizing commercial interest. Regulatory compliance is ensured through non-hazardous classification (non-GHS), though users should adhere to standard lab safety protocols. Future research may explore its role in photodynamic therapy or bioimaging, areas gaining traction due to their non-invasive nature. This positions 1261747-00-5 as a compound bridging academic innovation and industrial scalability.

In conclusion, (3-Fluoronaphthalen-1-yl)methanamine exemplifies the intersection of chemistry and cutting-edge applications. Its adaptability across life sciences and material engineering underscores its multidisciplinary appeal, while its synthetic accessibility meets cost-efficiency benchmarks. As industries prioritize green chemistry and functional materials, this compound is poised to remain a focal point in scientific and commercial discourse.